Cas no 480390-69-0 (Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]-)

• Product Name: Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]-
• CAS No: 480390-69-0
• MF: C₁₈H₁₁F₃O₂S
• MW: 348.338954210281
• CID: 3999638
• Update Time: 2025-03-26

Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]-
• 4-[5-[4-(Trifluoromethyl)phenyl]-2-thienyl]benzoic acid

• Inchi： 1S/C18H11F3O2S/c19-18(20,21)14-7-5-12(6-8-14)16-10-9-15(24-16)11-1-3-13(4-2-11)17(22)23/h1-10H,(H,22,23)
• InChI Key： LULSOBPDGQRIML-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2SC(C3=CC=C(C(F)(F)F)C=C3)=CC=2)C=C1

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 453.3±45.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)